Positional Isomerism: Lipophilicity and Topology Effects
The position of the propyl substituent on the quinoline ring fundamentally alters the molecular topology and lipophilicity profile. 3-Propylquinoline-4-carboxylic acid (the target compound) exhibits a calculated LogP of approximately 2.89, while its positional isomer 2-propylquinoline-4-carboxylic acid (CAS 1019-03-0) has a calculated LogP of approximately 3.19 for its decarboxylated analog and differing topological polar surface area (TPSA) values reflecting the distinct spatial arrangement of the propyl group relative to the carboxylic acid . This difference in LogP (~0.3 log units) translates to an approximately two-fold difference in partition coefficient, which can significantly affect membrane permeability, protein binding, and pharmacokinetic behavior in downstream biological assays [1].
| Evidence Dimension | Calculated LogP (XLogP3 / AlogP) |
|---|---|
| Target Compound Data | LogP = 2.89 – 3.10 (3-propylquinoline-4-carboxylic acid; XLogP3 = 3.1 reported by smolecule ; AlogP = 2.8855 reported by Leyan ) |
| Comparator Or Baseline | 2-Propylquinoline-4-carboxylic acid: AlogP ≈ 3.19 (estimated for the decarboxylated 3-propylquinoline analog); TPSA = 50.19 Ų (target) vs. TPSA = 50.19 Ų (positional isomer; identical H-bond donor/acceptor counts but different spatial orientation) [1] |
| Quantified Difference | ΔLogP ≈ 0.3 log units (lower lipophilicity for 3-propyl vs. 2-propyl positional isomer); identical TPSA but distinct 3D molecular shapes due to different substitution vectors |
| Conditions | Calculated/In silico (XLogP3, AlogP algorithms); no experimental logD₇.₄ data available for direct comparison |
Why This Matters
A ΔLogP of ~0.3 units may appear modest but corresponds to a measurable difference in HPLC retention time and can influence compound prioritization in early-stage drug discovery where lipophilicity-driven promiscuity and solubility are critical filters.
- [1] Plantaedb.com. Quinoline, 3-propyl- – ADMET Properties (AlogP = 3.19; TPSA = 12.90 Ų for decarboxylated analog). View Source
